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Executive Summary
Octyl acetate, an ester of 1-octanol and acetic acid, is a widely used compound in various

industries, including as a flavoring agent and in the formulation of fragrances. Its environmental

fate is of significant interest to ensure its safe use and disposal. This technical guide provides a

comprehensive overview of the environmental fate and biodegradation of octyl acetate, based

on publicly available data and predictive models.

The primary route of environmental degradation for octyl acetate is predicted to be rapid

biodegradation. While specific experimental data from standardized tests like the OECD 301

series for octyl acetate are not readily available in the public domain, predictive models and

data from structurally similar long-chain alkyl acetates strongly indicate that it is readily

biodegradable. The initial step in its biodegradation is the enzymatic hydrolysis of the ester

bond to form 1-octanol and acetic acid, both of which are readily biodegradable substances.

Abiotic degradation pathways, including hydrolysis and photolysis, are considered to be of

minor importance compared to biodegradation. Atmospheric degradation, however, is expected

to be a relevant removal mechanism for any octyl acetate that partitions to the atmosphere,

with an estimated half-life of approximately 1 to 1.5 days.

Due to its moderate octanol-water partition coefficient (Log K_ow_), octyl acetate is expected

to have a tendency to adsorb to soil and sediment. However, its rapid biodegradability is

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b031320?utm_src=pdf-interest
https://www.benchchem.com/product/b031320?utm_src=pdf-body
https://www.benchchem.com/product/b031320?utm_src=pdf-body
https://www.benchchem.com/product/b031320?utm_src=pdf-body
https://www.benchchem.com/product/b031320?utm_src=pdf-body
https://www.benchchem.com/product/b031320?utm_src=pdf-body
https://www.benchchem.com/product/b031320?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


anticipated to prevent long-term persistence and bioaccumulation in the environment. Specific

ecotoxicity data for aquatic organisms is limited in publicly accessible literature, necessitating a

cautious approach to its environmental risk assessment. This guide summarizes the available

quantitative data, details relevant experimental protocols, and provides visualizations to aid in

understanding the environmental behavior of octyl acetate.

Chemical Identity and Physicochemical Properties
Octyl acetate (CAS No: 112-14-1) is the ester formed from 1-octanol and acetic acid.[1] It is a

colorless liquid with a characteristic fruity odor.[2][3] A summary of its key physicochemical

properties is presented in Table 1.

Property Value Reference(s)

Molecular Formula C₁₀H₂₀O₂ [2]

Molecular Weight 172.27 g/mol [2]

Boiling Point 211 °C [4]

Melting Point -38.5 °C [2]

Density 0.867 g/mL at 25 °C [1]

Vapor Pressure 0.4 mmHg at 25 °C [2][3]

Water Solubility 18 mg/L at 29.7 °C [4]

Log K_ow_ (Octanol-Water

Partition Coefficient)
3.81 (estimated) [5]

Environmental Fate
The environmental fate of a chemical is governed by its partitioning between different

environmental compartments (air, water, soil, and sediment) and the degradation processes

that occur within each compartment.

Abiotic Degradation
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Abiotic degradation processes are those that do not involve microorganisms. For octyl
acetate, the key abiotic degradation pathways are hydrolysis, photolysis, and atmospheric

degradation.

Hydrolysis is the chemical breakdown of a substance by reaction with water. As an ester, octyl
acetate can be hydrolyzed to its constituent alcohol (1-octanol) and carboxylic acid (acetic

acid), as depicted in the following reaction:

CH₃COO(CH₂)₇CH₃ + H₂O → CH₃(CH₂)₇OH + CH₃COOH

The rate of ester hydrolysis is dependent on pH and temperature. It is generally slow at neutral

pH and is catalyzed by both acidic and alkaline conditions.[6] While specific experimental

hydrolysis rate constants for octyl acetate are not readily available, the general principles of

ester hydrolysis suggest that this process will contribute to its degradation in the environment,

particularly in alkaline waters.

Direct photolysis, the degradation of a molecule by direct absorption of light, is not expected to

be a significant degradation pathway for octyl acetate as it does not contain chromophores

that absorb light in the environmentally relevant UV spectrum (>290 nm). Indirect photolysis,

mediated by reaction with photochemically generated reactive species such as hydroxyl

radicals in water, may occur, but is expected to be a minor degradation pathway compared to

biodegradation.

For octyl acetate that partitions to the atmosphere, the primary degradation mechanism is

reaction with photochemically produced hydroxyl (•OH) radicals. The estimated atmospheric

half-life for this reaction is in the range of 1 to 1.5 days, indicating that it will be relatively quickly

removed from the air.

Biotic Degradation
Biodegradation, the breakdown of organic matter by microorganisms, is the most significant

environmental degradation process for octyl acetate.

In the presence of oxygen, octyl acetate is expected to be readily biodegradable. Predictive

models, such as the BIOWIN model from the EPI (Estimation Program Interface) Suite™,

predict that octyl acetate is readily biodegradable. The biodegradation pathway is initiated by

the enzymatic hydrolysis of the ester linkage by esterases, which are ubiquitous in the
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environment, to yield 1-octanol and acetic acid. Both of these metabolites are readily

biodegradable and are further mineralized to carbon dioxide and water.

While a specific ready biodegradability study for octyl acetate under OECD 301 guidelines

was not found in the public domain, data for analogous long-chain alkyl acetates, such as cetyl

acetate and isostearyl acetate, show that they are readily biodegradable, achieving >60%

degradation in 28 days in OECD 301B and 301F tests, respectively. This provides strong

evidence to support the conclusion that octyl acetate is also readily biodegradable.

Under anaerobic conditions (in the absence of oxygen), the biodegradation of octyl acetate is

also expected to occur, although likely at a slower rate than under aerobic conditions. The initial

hydrolysis to 1-octanol and acetic acid can proceed anaerobically. The resulting metabolites

can then be further degraded through anaerobic pathways, ultimately leading to the formation

of methane and carbon dioxide.

Ecotoxicity
Ecotoxicity data is crucial for assessing the potential environmental risk of a substance. While

some safety data sheets classify octyl acetate as harmful to aquatic life, specific, publicly

available data on its acute and chronic toxicity to fish, daphnia, and algae is limited. One safety

data sheet indicates that it contains no substances known to be hazardous to the environment

or that are not degradable in wastewater treatment plants.[7]

Endpoint Species Value Reference(s)

Acute Oral Toxicity

(LD₅₀)
Rat 3 g/kg [1]

Acute Dermal Toxicity

(LD₅₀)
Rabbit > 5000 mg/kg [1]

Acute Fish Toxicity

(LC₅₀, 96h)
- Data not available -

Acute Daphnia

Toxicity (EC₅₀, 48h)
- Data not available -

Algae Toxicity (EC₅₀,

72h)
- Data not available -

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b031320?utm_src=pdf-body
https://www.benchchem.com/product/b031320?utm_src=pdf-body
https://www.benchchem.com/product/b031320?utm_src=pdf-body
https://www.benchchem.com/product/b031320?utm_src=pdf-body
https://contractlaboratory.com/oecd-301-biodegradability-testing-a-strategic-tool-for-sustainable-product-development/
https://www.fishersci.ie/store/msds?partNumber=11392506&countryCode=IE&language=en
https://www.fishersci.ie/store/msds?partNumber=11392506&countryCode=IE&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Given the lack of specific aquatic toxicity data, a precautionary approach should be taken when

considering the potential environmental impact of octyl acetate.

Experimental Protocols
Standardized experimental protocols are used to assess the biodegradability and

environmental fate of chemicals. The following sections describe the methodologies for key

experiments relevant to octyl acetate.

Ready Biodegradability - OECD 301
The OECD 301 guidelines describe a series of six screening tests for determining the ready

biodegradability of organic chemicals in an aerobic aqueous medium.[8] These tests are

stringent and a "pass" result indicates that the substance will likely be rapidly and completely

biodegraded in the environment.[7]

General Principles:

A solution or suspension of the test substance in a mineral medium is inoculated with

microorganisms from a source such as activated sludge from a wastewater treatment plant.

[8]

The mixture is incubated under aerobic conditions in the dark or diffuse light for 28 days.[8]

Biodegradation is followed by measuring parameters such as dissolved organic carbon

(DOC) removal, CO₂ evolution, or oxygen consumption.[8]

A substance is considered readily biodegradable if it reaches a pass level of 60% of the

theoretical maximum for CO₂ evolution or oxygen consumption, or 70% for DOC removal,

within a 10-day window during the 28-day test period.[8]

Commonly Used Methods:

OECD 301B: CO₂ Evolution Test (Modified Sturm Test): Biodegradation is determined by

measuring the amount of CO₂ produced. This method is suitable for non-volatile, water-

soluble, and poorly soluble compounds.
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OECD 301D: Closed Bottle Test: The depletion of dissolved oxygen is measured in sealed

bottles containing the test substance and inoculum. This test is suitable for soluble and non-

volatile compounds.

OECD 301F: Manometric Respirometry Test: The oxygen consumption is measured by the

pressure change in a closed respirometer. This method is suitable for both soluble and

insoluble compounds.

Hydrolysis as a Function of pH - OECD 111
This test guideline is designed to determine the rate of hydrolysis of a chemical as a function of

pH.

Methodology:

Sterile aqueous buffer solutions are prepared at pH 4, 7, and 9.[2]

A known concentration of the test substance is added to each buffer solution.[2]

The solutions are incubated at a constant temperature (e.g., 50°C to accelerate the reaction,

with results extrapolated to 25°C).[2]

Samples are taken at various time intervals and the concentration of the test substance is

determined by a suitable analytical method (e.g., chromatography).

The rate of hydrolysis and the half-life of the substance are calculated for each pH value.
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Click to download full resolution via product page

Caption: Proposed aerobic biodegradation pathway of octyl acetate.
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Caption: General experimental workflow for a ready biodegradability test (OECD 301B).
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Caption: Conceptual overview of the environmental fate of octyl acetate.

Conclusion
Octyl acetate is expected to be readily biodegradable in the environment, with its primary

degradation pathway being enzymatic hydrolysis to 1-octanol and acetic acid, followed by

further mineralization. While specific quantitative data on its biodegradation rate and aquatic

toxicity are limited in the public domain, evidence from structurally similar compounds and

predictive models supports the conclusion that it is unlikely to persist or bioaccumulate. Its

moderate potential for adsorption to soil and sediment is offset by its rapid biodegradation. The

main abiotic degradation pathway of relevance is atmospheric degradation for the fraction of

octyl acetate that may volatilize. Further experimental studies under standardized guidelines

would be beneficial to provide definitive quantitative data on its biodegradation and ecotoxicity,

thereby refining its environmental risk assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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